N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C22H21FN2O4S2/c1-16-4-10-20(11-5-16)30(26,27)24-19-9-6-17-3-2-14-25(22(17)15-19)31(28,29)21-12-7-18(23)8-13-21/h4-13,15,24H,2-3,14H2,1H3
• InChI Key: CFNQGRIRBBRUJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(CCCN3S(=O)(=O)C4=CC=C(C=C4)F)C=C2
• Molecular Formula: C22H21FN2O4S2
• Molecular Weight: 460.5 g/mol

Description

The molecule “N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzenesulfonamide” is a complex organic compound. It contains a tetrahydroquinoline group, a sulfonyl group attached to a fluorophenyl group, and a sulfonamide group attached to a methylbenzene group.

Scientific Research Applications

Synthesis and Biological Activities

• Chemical Synthesis and Potential in Drug Discovery : Research into the chemical synthesis of N-sulfonyl substituted aza-ortho-xylylenes, precursors to tetrahydroquinoline and quinoline derivatives, highlights the compound's relevance in creating molecules with potential therapeutic applications. The study demonstrates how these derivatives can undergo thermal carbon dioxide extrusion, leading to regioselective reactions with dienophiles, which is crucial for drug synthesis and design (Consonni, Croce, Ferraccioli, & Rosa, 1996).

• Anticancer Properties : A study on sulfonamide derivatives, including compounds similar to N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzenesulfonamide, showed significant in vitro anti-cancer activity against various cancer cell lines. These compounds were found to reduce cell proliferation and induce the expression of pro-apoptotic genes, suggesting their potential as anticancer agents (Cumaoğlu et al., 2015).

• Enzyme Inhibitory Activities : Another research direction involves the synthesis of new sulfonamides with enzyme inhibitory activities. Compounds bearing the sulfonamide fragment were tested for their inhibitory effects on α-glucosidase and acetylcholinesterase, showing substantial activity against these enzymes. Such findings indicate the compound's potential in addressing diseases like diabetes and Alzheimer's through enzyme inhibition (Abbasi et al., 2019).

• Selective Inhibition of Enzymes and Potential for Therapeutic Applications : Studies on derivatives of this compound have also focused on selective inhibition of enzymes such as cyclooxygenase-2 (COX-2), suggesting a role in developing anti-inflammatory and analgesic therapies. The research underlines the significance of molecular modifications, like the introduction of a fluorine atom, to enhance selectivity and potency, paving the way for new drugs (Hashimoto et al., 2002).